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Compound of Interest

Compound Name: Carbophenothion

Cat. No.: B1668428 Get Quote

This guide provides a detailed comparison of analytical methodologies for the determination of

Carbophenothion, an organophosphate insecticide and acaricide. The information is intended

for researchers, scientists, and drug development professionals, offering insights into method

performance and application based on available validation data from various studies. While a

direct, single inter-laboratory comparison study for Carbophenothion was not identified, this

guide synthesizes performance data from multiple validated methods to facilitate a comparative

assessment.

Data Presentation: Performance of Analytical
Methods for Carbophenothion
The following table summarizes the performance characteristics of common analytical methods

used for the determination of Carbophenothion residues in various food matrices. The data is

compiled from several independent method validation studies.
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Method Matrix

Fortificatio

n Level

(mg/kg)

Average

Recovery

(%)

Relative

Standard

Deviation

(RSD) (%)

Limit of

Quantifica

tion (LOQ)

(mg/kg)

Reference

GC-MS/MS Cucumber 0.01

70-120%

(range for

308

pesticides)

< 20% 0.01 [1]

0.02

70-120%

(range for

308

pesticides)

Not

specified
[1]

GC-MS/MS
Fresh

Pepper
0.01

70-120%

(range for

200

pesticides)

< 20%
Not

specified
[2]

0.05

70-120%

(range for

200

pesticides)

< 20% [2]

0.1

70-120%

(range for

200

pesticides)

< 20% [2]

GC-MS/MS

Fish

(Labeo

rohita)

0.01

70.33-

106.06%

(range for

OCs and

OPs)

< 20%
Not

specified
[3]
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0.05

70.33-

106.06%

(range for

OCs and

OPs)

< 20% [3]

0.1

70.33-

106.06%

(range for

OCs and

OPs)

< 20% [3]

LC-MS/MS Cucumber 0.01

70-120%

(range for

513

pesticides)

< 20% 0.01 [1]

0.02

70-120%

(range for

513

pesticides)

Not

specified
[1]

0.05

70-120%

(range for

513

pesticides)

Not

specified
[1]

LC-MS/MS Olive Oil 0.05

70-120%

(range for

127

pesticides)

< 20% 0.05 [4]

0.50

70-120%

(range for

127

pesticides)

< 20% [4]

LC-MS/MS Rice
0.02 - 1.0

(µg/g)

Not

specified

Not

specified
0.02 (µg/g) [5]
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Note: The data presented is part of larger multi-residue analysis studies. The performance

characteristics shown are for the overall methods and not exclusively for Carbophenothion,

but are indicative of the method's performance for this analyte. According to SANTE guidelines,

mean recoveries for pesticides should ideally fall within the 70-120% range with an RSD of

≤20%.[6]

Experimental Protocols
Detailed methodologies for the most common analytical techniques for Carbophenothion
residue analysis are provided below. These protocols are based on the widely adopted

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method

followed by chromatographic analysis.

This protocol is a generalized version applicable to various fruit and vegetable matrices.

Homogenization: Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

Extraction:

Add 10 mL of acetonitrile to the centrifuge tube.

For acidic matrices, a buffering agent may be added.

Shake the tube vigorously for 1 minute.

Partitioning:

Add magnesium sulfate (e.g., 4 g) to remove water and sodium chloride (e.g., 1 g) to

induce phase separation.

Shake the tube vigorously for 1 minute.

Centrifuge the tube at ≥3000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the upper acetonitrile layer to a 2 mL or 15 mL tube containing a

mixture of primary secondary amine (PSA) sorbent (to remove polar matrix components)
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and anhydrous magnesium sulfate. C18 sorbent may also be used depending on the

matrix.

Vortex the tube for 30 seconds.

Centrifuge at high speed for 5 minutes.

Final Extract Preparation:

Take an aliquot of the cleaned extract and transfer it to a vial for analysis.

The extract may be evaporated and reconstituted in a suitable solvent for the

chromatographic system.

An internal standard may be added before injection.

Gas Chromatograph (GC) Conditions:

Column: A non-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane

stationary phase (e.g., DB-5ms, HP-5ms), is commonly used.

Injection: Splitless injection mode is typical for trace analysis.

Carrier Gas: Helium at a constant flow rate.

Temperature Program: An optimized temperature gradient is used to separate the

analytes. A typical program might start at a low temperature (e.g., 70°C), ramp up to a high

temperature (e.g., 300°C), and hold for a few minutes.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Specific precursor-to-product ion transitions for Carbophenothion are monitored.

Ion Source Temperature: Typically around 230-280°C.

Transfer Line Temperature: Typically around 280-300°C.
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Liquid Chromatograph (LC) Conditions:

Column: A reverse-phase C18 column is most commonly used.

Mobile Phase: A gradient elution using a mixture of water (often with a modifier like formic

acid or ammonium formate) and an organic solvent like methanol or acetonitrile.

Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

Column Temperature: Maintained at a constant temperature, for example, 40°C.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally used for

organophosphates.

Acquisition Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor and

product ion transitions for Carbophenothion.

Source Parameters: Desolvation temperature, gas flows, and capillary voltage are

optimized for maximum signal intensity.

Mandatory Visualization
Carbophenothion, like other organophosphate pesticides, exerts its toxic effect by inhibiting

the enzyme acetylcholinesterase (AChE).[7][8][9] AChE is crucial for the proper functioning of

the nervous system, where it breaks down the neurotransmitter acetylcholine (ACh).[9][10][11]

By inhibiting AChE, Carbophenothion causes an accumulation of ACh in the synaptic cleft,

leading to overstimulation of cholinergic receptors and disruption of nerve impulse

transmission.[9][11]
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Normal Synaptic Transmission Inhibition by Carbophenothion
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Caption: Mechanism of acetylcholinesterase (AChE) inhibition by Carbophenothion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4177653/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4177653/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4177653/
https://www.mdpi.com/2304-8158/14/24/4351
https://en.wikipedia.org/wiki/Carbophenothion
https://pubchem.ncbi.nlm.nih.gov/compound/Carbophenothion
https://www.mdpi.com/2227-9717/13/12/4028
https://pmc.ncbi.nlm.nih.gov/articles/PMC6225315/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6225315/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6225315/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3648782/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3648782/
https://www.benchchem.com/product/b1668428#inter-laboratory-comparison-of-carbophenothion-analytical-methods
https://www.benchchem.com/product/b1668428#inter-laboratory-comparison-of-carbophenothion-analytical-methods
https://www.benchchem.com/product/b1668428#inter-laboratory-comparison-of-carbophenothion-analytical-methods
https://www.benchchem.com/product/b1668428#inter-laboratory-comparison-of-carbophenothion-analytical-methods
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668428?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

